Cas no 2034396-97-7 (3-{[1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034396-97-7
• MF: C₁₄H₁₂N₆O₃
• MW: 312.2835
• CID: 5349214
• Update Time: 2025-08-05

3-{[1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[1-(6-oxo-1H-pyridazine-3-carbonyl)pyrrolidin-3-yl]oxypyrazine-2-carbonitrile
• 3-((1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-{[1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C14H12N6O3/c15-7-11-13(17-5-4-16-11)23-9-3-6-20(8-9)14(22)10-1-2-12(21)19-18-10/h1-2,4-5,9H,3,6,8H2,(H,19,21)
• InChI Key： PIDMNVIIWLLNMC-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC([H])=C([H])N=1)C1([H])C([H])([H])N(C(C2C([H])=C([H])C(N([H])N=2)=O)=O)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 607
• XLogP3: -0.7
• Topological Polar Surface Area: 121

Additional information on 3-{[1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile

Research Brief on 3-{[1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS: 2034396-97-7)

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of 3-{[1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS: 2034396-97-7) as a promising scaffold for drug discovery. This compound, characterized by its unique pyridazine-pyrazine hybrid structure, has garnered attention due to its potential applications in targeting protein-protein interactions (PPIs) and modulating enzymatic activity. The following brief summarizes the latest research findings, focusing on its synthesis, biological activity, and therapeutic implications.

The synthesis of 3-{[1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile involves a multi-step process, starting with the condensation of 6-oxo-1,6-dihydropyridazine-3-carboxylic acid with pyrrolidin-3-ol, followed by coupling with 2-cyanopyrazine. Recent studies have optimized this route to improve yield and purity, with particular emphasis on minimizing side reactions and enhancing scalability for industrial applications. The compound's structural features, including the presence of a nitrile group and a pyridazine core, contribute to its reactivity and binding affinity.

In vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of key signaling pathways. Notably, it has shown inhibitory activity against kinases involved in inflammatory and oncogenic processes. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibits selective inhibition of MAPKAPK2, a kinase implicated in cytokine production and cell proliferation. The IC50 values were in the low micromolar range, suggesting its potential as a lead compound for anti-inflammatory and anti-cancer therapies.

Further investigations into the compound's mechanism of action revealed its ability to disrupt PPIs, particularly those involving the HIF-1α/p300 complex. This interaction is critical in hypoxia-responsive pathways, making the compound a candidate for treating conditions such as ischemic diseases and certain cancers. Molecular docking studies have provided insights into the binding mode, highlighting the importance of the pyrazine-2-carbonitrile moiety in forming hydrogen bonds with key residues in the target proteins.

Despite its promising profile, challenges remain in optimizing the pharmacokinetic properties of 3-{[1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile. Recent efforts have focused on improving its solubility and metabolic stability through structural modifications, such as the introduction of solubilizing groups or the replacement of the nitrile functionality. Preliminary results from these studies indicate enhanced bioavailability without compromising its biological activity.

In conclusion, 3-{[1-(6-oxo-1,6-dihydropyridazine-3-carbonyl)pyrrolidin-3-yl]oxy}pyrazine-2-carbonitrile represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as a kinase inhibitor and PPI disruptor positions it as a valuable tool for probing biological pathways and developing novel therapeutics. Future research should prioritize translational studies to evaluate its efficacy in preclinical models and explore its applicability in combination therapies.